N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide

• Molecular Formula: C16H16FNO
• Molecular Weight: 257.3 g/mol
• IUPAC Name: N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C16H16FNO/c1-11-6-12(2)8-15(7-11)18-16(19)10-13-4-3-5-14(17)9-13/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: NRBAMAIPMLHXTE-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=O)CC2=CC(=CC=C2)F)C

Description

N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide, also known as FL-41, is a chemical compound that has gained attention in recent years due to its potential use in scientific research. This compound has been found to have a unique mechanism of action and is believed to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide involves its interaction with voltage-gated sodium channels. N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide has been shown to selectively inhibit the activity of these channels, which can reduce the transmission of pain signals. This inhibition is believed to occur through the binding of N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide to a specific site on the channel protein. N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide has been found to have a range of biochemical and physiological effects. It has been shown to reduce pain sensitivity in animal models, and may have potential as an analgesic for human use. N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide has also been found to have anti-inflammatory effects, which may contribute to its potential use in the treatment of inflammatory conditions such as rheumatoid arthritis. Additionally, N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide has been found to have neuroprotective effects, which may make it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide in lab experiments is its specificity for voltage-gated sodium channels. This allows for more targeted investigations into the role of these channels in pain modulation and other physiological processes. However, one limitation of N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide is its relatively low potency compared to other sodium channel inhibitors. This may make it less effective in certain applications, and may require higher doses to achieve the desired effects.

Future Directions

There are several future directions for research on N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide. One area of interest is its potential use in the treatment of migraines. N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide has been found to reduce the sensitivity of the trigeminal nerve, which is involved in migraine headaches. Further investigations into the mechanisms underlying this effect may lead to the development of new treatments for migraines. Another area of interest is the use of N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide in the treatment of inflammatory conditions such as rheumatoid arthritis. N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide's anti-inflammatory effects may make it a promising candidate for the development of new therapies for these conditions. Finally, further investigations into the neuroprotective effects of N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide may lead to the development of new treatments for neurological disorders such as Alzheimer's disease.
In conclusion, N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide is a chemical compound that has gained attention in recent years due to its potential use in scientific research. It has a unique mechanism of action and is believed to have a range of biochemical and physiological effects. N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide has been investigated for its potential use in the treatment of migraines, inflammatory conditions, and neurological disorders. Further research in these areas may lead to the development of new therapies for these conditions.

Synthesis Methods

The synthesis method for N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide involves the reaction of 3,5-dimethylphenylamine with 3-fluorobenzoyl chloride in the presence of a base. The resulting product is then purified through recrystallization. This method has been shown to produce high yields of N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide with good purity.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide has been used in a range of scientific research applications, including studies on pain modulation, neuroprotection, and inflammation. It has also been investigated for its potential use in the treatment of migraines and other neurological disorders. N-(3,5-dimethylphenyl)-2-(3-fluorophenyl)acetamide has been found to modulate the activity of voltage-gated sodium channels, which are important in the transmission of pain signals. This modulation may contribute to its analgesic effects.